Cas no 70907-80-1 (n-Propyl-1,1,2,2-d4 Alcohol)

• Product Name: n-Propyl-1,1,2,2-d4 Alcohol
• CAS No: 70907-80-1
• MF: C₃H₈O
• MW: 64.119668006897
• MDL: MFCD03428263
• CID: 562742
• PubChem ID: 58066917
• Update Time: 2025-04-19

n-Propyl-1,1,2,2-d4 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Propan-1,1,2,2-d4-ol(9CI)
• PROPANOL-1,1,2,2-D4
• < 1,1,2,2,3,3,4,4,4-D9> Butanol
• < 1,1,2,2-2H4> -propan-1-ol
• 1,1,2,2,3,3,4,4,4-nonadeuterio-butan-1-ol
• 1,1,2,2,3,3,4,4,4-nonadeuteriobutanol
• 1,1,2,2-tetradeuterio-propan-1-ol
• 1-Butan-d9-ol
• Butyl-d9 alcohol
• D9-1-butanol
• Perdeuterio-butan-1-ol
• 70907-80-1
• D99118
• n-Propyl-1,1,2,2-d4 Alcohol

• MDL： MFCD03428263
• Inchi： 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2,3D2
• InChI Key： BDERNNFJNOPAEC-RRVWJQJTSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C

Computed Properties

• Exact Mass: 64.083
• Monoisotopic Mass: 64.083
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 0.38870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols